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Compound of Interest

Compound Name: Benazeprilat

Cat. No.: B1667979

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of
benazeprilat's pharmacokinetic profile in dogs, cats, horses, and humans, supported by
experimental data.

Benazepril, a prodrug angiotensin-converting enzyme (ACE) inhibitor, is extensively used in
both human and veterinary medicine for the management of hypertension and heart failure. Its
therapeutic efficacy is primarily attributed to its active metabolite, benazeprilat, which is formed
through hepatic metabolism. Understanding the comparative pharmacokinetics of benazeprilat
across different species is crucial for dose optimization, predicting efficacy, and ensuring safety
in preclinical and clinical drug development. This guide provides a comprehensive comparison
of key pharmacokinetic parameters of benazeprilat in dogs, cats, horses, and humans,
supported by a summary of experimental methodologies.

Quantitative Pharmacokinetic Parameters of
Benazeprilat

The following table summarizes the key pharmacokinetic parameters of benazeprilat observed
in various species following oral administration of benazepril hydrochloride. These parameters
provide a quantitative basis for comparing the absorption, distribution, metabolism, and
excretion of the active metabolite.
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Human
Parameter Dog Cat Horse (Normal Renal
Function)
Dose (oral 05-1.0 5-10 mg (single
] ~0.5 mg/kg[1] 0.46 mg/kg[2]
benazepril HCI) mg/kg[3] dose)[4][5]
Not explicitly
Tmax (h) 1.25 - 2[1][6] ~1.0 - 2.0[2][7] 1.5-2.4[4]
stated
~40.9 (at 0.23 ~198.7 (at 0.46 Not explicitly Not explicitly
Cmax (ng/mL)
mg/kg) ma/kg)[2] stated stated
Significantly
o greater in
~320.5 (at 0.23 ~969.4 (at 0.46 Not explicitly ) )
AUC (ng-h/mL) patients with
mg/kg)[2] mg/kg)[2] stated ) )
impaired renal
function[4][8]
) ) Biphasic: 2.7
Biphasic: 1.1-1.7 ) ) o
] Biphasic: 2.4 (initial), 22.3
(rapid), 11.7-19.0 ) )
] (rapid), 27.7 o (terminal)[5].
) (terminal)[1]. ) Not explicitly )
Half-life (t1/2) (h) (terminal)[7]. Effective
Another study stated )
Another study accumulation
reports ~3.5[8] )
] reports 13.9[2]. half-life of 10-11
' hours[10].
) o Incomplete o
Bioavailability of ) Incomplete Not explicitly
) (~13% in dogs) ) 3-4%]3]
Benazeprilat 2] (<30% in cats)[2] stated
Extensively Extensively o Highly protein-
o Not explicitly
Protein Binding bound (85-90%) bound (85-90%) ated bound (~95%)
state
[2] [2] [10]
» . . Predominantly
Route of 54% biliary, 46%  85% biliary, 15% Not explicitly |
renal
Excretion urinary[2] urinary[2] stated )
excretion[10]

Experimental Protocols
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The pharmacokinetic data presented above were derived from studies employing rigorous
experimental designs. A general overview of the methodologies is provided below.

Animal Studies (Dogs, Cats, Horses):

Subjects: Healthy adult animals of the respective species were typically used. For instance,
studies in dogs often utilized Beagle dogs[1].

Administration: Benazepril hydrochloride was administered orally, often as a single dose or in
repeated daily doses for a specified period (e.g., 14 consecutive days)[1]. In some studies,
intravenous administration of benazeprilat was also performed for comparison and to
determine absolute bioavailability[6].

Sample Collection: Blood samples were collected at various time points post-administration
to capture the full pharmacokinetic profile. Plasma was separated for the analysis of
benazepril and benazeprilat concentrations.

Analytical Methods: The concentrations of benazepril and benazeprilat in plasma were
quantified using validated analytical methods. Commonly employed techniques include:

o Gas Chromatography-Mass Spectrometry (GC-MS): This method was used for the
measurement of benazepril and benazeprilat in canine plasma[1].

o Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This highly sensitive
and specific method was used for the analysis of benazepril and benazeprilat in equine
serum(3].

Human Studies:

o Subjects: Studies were conducted in healthy volunteers as well as in hypertensive patients
with normal or impaired renal function[4][5][8].

o Administration: Benazepril hydrochloride was administered orally as single or repeated
doses[4][5].

o Sample Collection: Blood and urine samples were collected at predetermined time intervals
to determine the plasma concentrations and urinary excretion of benazepril and
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benazeprilat.

o Analytical Methods: Similar to animal studies, highly sensitive analytical methods were
employed for drug quantification in biological matrices. These include:

o High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) or Mass
Spectrometric (MS) detection: These methods are widely used for the simultaneous
determination of benazepril and benazeprilat in human plasma[11][12].

Visualizing the Metabolic Pathway and Experimental
Workflow

To visually represent the core processes involved, the following diagrams have been generated
using Graphviz.
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Caption: Metabolic activation of benazepril to its active form, benazeprilat.
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Caption: General experimental workflow for pharmacokinetic studies of benazeprilat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pharmacokinetics of the angiotensin-converting-enzyme inhibitor, benazepril, and its
active metabolite, benazeprilat, in dog - PubMed [pubmed.ncbi.nim.nih.gov]

o 2. vmd.defra.gov.uk [vmd.defra.gov.uk]
e 3. go.drugbank.com [go.drugbank.com]

e 4. Pharmacokinetics and pharmacodynamics of benazepril in hypertensive patients with
normal and impaired renal function - PubMed [pubmed.ncbi.nim.nih.gov]

o 5. Pharmacokinetics of the angiotensin converting enzyme inhibitor benazepril. HCI (CGS 14
824 A) in healthy volunteers after single and repeated administration - PubMed
[pubmed.ncbi.nim.nih.gov]

e 6. Pharmacokinetics of the active metabolite of benazepril, benazeprilat, and inhibition of
plasma angiotensin-converting enzyme activity after single and repeated administrations to
dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

e 7. Plasma angiotensin converting enzyme activity and pharmacokinetics of benazepril and
benazeprilat in cats after single ad repeated oral administration of benazepril.HCI
[agris.fao.org]

¢ 8. Angiotensin-converting Enzyme Inhibitors for Use in Animals - Pharmacology - Merck
Veterinary Manual [merckvetmanual.com]

e 9. Angiotensin-converting Enzyme Inhibitors for Use in Animals - Pharmacology - MSD
Veterinary Manual [msdvetmanual.com]

e 10. pdf.hres.ca [pdf.hres.ca]
e 11. ijrpr.com [ijrpr.com]

e 12. Simultaneous determination of benazepril hydrochloride and benazeprilat in plasma by
high-performance liquid chromatography/electrospray-mass spectrometry - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [A Comparative Overview of Benazeprilat
Pharmacokinetics Across Species]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1667979?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/9293618/
https://pubmed.ncbi.nlm.nih.gov/9293618/
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_422969.PDF
https://go.drugbank.com/articles/A176450
https://pubmed.ncbi.nlm.nih.gov/1279278/
https://pubmed.ncbi.nlm.nih.gov/1279278/
https://pubmed.ncbi.nlm.nih.gov/2758102/
https://pubmed.ncbi.nlm.nih.gov/2758102/
https://pubmed.ncbi.nlm.nih.gov/2758102/
https://pubmed.ncbi.nlm.nih.gov/8599524/
https://pubmed.ncbi.nlm.nih.gov/8599524/
https://pubmed.ncbi.nlm.nih.gov/8599524/
https://agris.fao.org/search/en/providers/122535/records/65df8de90f3e94b9e5d9c5a5
https://agris.fao.org/search/en/providers/122535/records/65df8de90f3e94b9e5d9c5a5
https://agris.fao.org/search/en/providers/122535/records/65df8de90f3e94b9e5d9c5a5
https://www.merckvetmanual.com/pharmacology/systemic-pharmacotherapeutics-of-the-cardiovascular-system/angiotensin-converting-enzyme-inhibitors-for-use-in-animals
https://www.merckvetmanual.com/pharmacology/systemic-pharmacotherapeutics-of-the-cardiovascular-system/angiotensin-converting-enzyme-inhibitors-for-use-in-animals
https://www.msdvetmanual.com/pharmacology/systemic-pharmacotherapeutics-of-the-cardiovascular-system/angiotensin-converting-enzyme-inhibitors-for-use-in-animals
https://www.msdvetmanual.com/pharmacology/systemic-pharmacotherapeutics-of-the-cardiovascular-system/angiotensin-converting-enzyme-inhibitors-for-use-in-animals
https://pdf.hres.ca/dpd_pm/00003530.PDF
https://ijrpr.com/uploads/V5ISSUE12/IJRPR36068.pdf
https://pubmed.ncbi.nlm.nih.gov/15639452/
https://pubmed.ncbi.nlm.nih.gov/15639452/
https://pubmed.ncbi.nlm.nih.gov/15639452/
https://www.benchchem.com/product/b1667979#comparative-pharmacokinetics-of-benazeprilat-in-different-species
https://www.benchchem.com/product/b1667979#comparative-pharmacokinetics-of-benazeprilat-in-different-species
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

[https://www.benchchem.com/product/b1667979#comparative-pharmacokinetics-of-
benazeprilat-in-different-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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